Cas no 151-50-8 (Potassium cyanide)
White spherical hard block,Granular or crystalline powder,Highly toxic.Deliquescence in wet air and release trace hydrogen cyanide gas.Soluble in water,Slightly soluble in alcohol,The aqueous solution is strongly alkaline,And hydrolyze quickly.density1.857g/cm^3,boiling point1497℃,melting point563℃.Contact with skin wounds or inhalation of trace powder can lead to poisoning and death.Contact with aciddecompositionIt can emit highly toxic hydrogen cyanide gas,It can explode when mixed with chlorate or sodium nitrite.
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Potassium cyanide Properties
Names and Identifiers
-
- Potassium cyanide
- CYANOGEN POTASSIUM
- caswellno688a
- Cyanide of potassium
- Cyanides
- Cyanure de potassium
- cyanuredepotassium(french)
- epapesticidechemicalcode599600
- Hydrocyanic acid, potassium salt
- kaliumcyanid
- Kalium-cyanid
- m-44capsules(potassiumcyanide)
- Potassium cyanide (K(CN))
- potassiumcyanide(ascn)
- Feratox
- hydrogen cyanide,potassium salt
- KCN
- POTSSIUM CYANIDE
- ai3-28749
- cyanuredepotassium
- +Expand
-
- MFCD00011397
- YUZRZFQHUCKACF-UHFFFAOYSA-N
- 1S/CN.K/c1-2;/q-1;+1
- [C]#N.[K]
- 4652394
Computed Properties
- 64.96680
- 0
- 1
- 0
- 3
- 12.8
- 0
- 0
- 0
- 0
- 0
- 2
- nothing
- nothing
- 0
Experimental Properties
- 0.01678
- 23.79000
- 14,7626
- Highly soluble in water. Soluble in methanol, glycerol, and formamide. Slightly soluble in ethanol.
- 1625 °C
- 634 °C (lit.)
- 1625°C
- H2O: 1 M at 20 °C, clear, colorless
- White crystal or powder, easily deliquescent [12]
- Stable. Incompatible with a variety of materials, including acids, iodine, peroxides, permanganates, alkaloids, chloral hydrate, metallic salts. Light and moisture sensitive. Contact with acid generates extremely toxic HCN gas.
- Soluble in water \ ethanol \ glycerol, slightly soluble in methanol \ sodium hydroxide aqueous solution [17]
- Hygroscopic
- 1.55
Potassium cyanide Security Information
- GHS05 GHS06 GHS08 GHS09
- TS8750000
- 3
- 6.1
- S7; S28; S29; S45
- I
- I
- R26/27/28; R32; R50/53
- 6.1
- T+ N
- UN 1680 6.1/PG 1
- H290-H300 + H310 + H330-H370-H371-H372-H410
- P260-P262-P264-P273-P280-P284-P301+P310-P301+P310+P330-P302+P352+P310-P304+P340+P310-P391-P403+P233
- I
- 26/27/28-32-50/53
- Danger
- Yes
- LD50 orally in rats: 10 mg/kg (Hayes)
- 6.1
- 3-8-10-23
Potassium cyanide Customs Data
- 2837191000
-
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Potassium cyanide Related Literature
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2. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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3. Front cover
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Darío Gómez,Patricia Smichowski,Griselda Polla,Ariel Ledesma,Sara Resnizky,Susana Rosa J. Environ. Monit., 2002,4, 972-977
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Bingbing Lv,Yingwen Tang,Shiyun Lou,Yanling Xu,Shaomin Zhou J. Mater. Chem. C, 2016,4, 5416-5423
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Mikhail P. Anisimov Russ. Chem. Rev., 2003,72, 591-628
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Ali Mohammed Malla,Mehtab Parveen,Faheem Ahmad,Shaista Azaz,Mahboob Alam RSC Adv., 2015,5, 19552-19569
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X. T. Chen,L. F. He,R. Z. Liu,C. Zhang,B. Liu,Y. P. Tang RSC Adv., 2015,5, 56658-56665
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